Cas no 1804849-13-5 (Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1804849-13-5
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4954206
• Update Time: 2025-06-07

Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7BrF3NO3/c1-18-10(17)7-2-6(5-16)3-9(8(7)4-12)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： XUTWBQVXWGLNHZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C#N)=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate

Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1804849-13-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate, identified by its CAS number 1804849-13-5, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its utility in the development of various therapeutic agents. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and a trifluoromethoxy substituent, makes it a valuable building block for synthetic chemists.

The bromomethyl group in Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate offers unique reactivity that facilitates the introduction of diverse functional groups into the molecule. This property is particularly useful in the construction of complex drug scaffolds, where selective modifications are essential. The cyano group, on the other hand, contributes to the compound's electronic properties, influencing its interactions with biological targets. Additionally, the trifluoromethoxy substituent enhances lipophilicity and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate has been employed in several research studies as a precursor for synthesizing novel inhibitors. For instance, its structural framework has been utilized to develop compounds that modulate kinases and other enzymes involved in cancer progression. The compound's ability to serve as a versatile intermediate has made it a cornerstone in the synthesis of targeted therapies.

The pharmaceutical industry continually seeks innovative approaches to enhance drug efficacy and reduce side effects. Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate plays a pivotal role in this endeavor by providing a scaffold for the creation of structurally diverse molecules. Researchers have leveraged its reactivity to develop compounds with improved pharmacokinetic profiles and enhanced binding affinity to therapeutic targets. This has led to the discovery of several promising candidates that are currently undergoing further investigation.

The use of computational methods and high-throughput screening has accelerated the discovery process significantly. Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate has been incorporated into virtual screening campaigns to identify potential drug candidates rapidly. Its structural features have been used to model interactions with biological targets, providing insights into binding mechanisms and optimizing lead compounds for clinical development. This interdisciplinary approach underscores the importance of intermediates like Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate in modern drug discovery.

The synthesis of Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic techniques have been employed to achieve high yields and purity, ensuring its suitability for pharmaceutical applications. The process often involves halogenation, cyanation, and fluoroalkylation reactions, showcasing the compound's versatility as a synthetic intermediate. These methodologies have been refined over time, reflecting the ongoing advancements in synthetic chemistry.

The impact of Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have adopted its use in large-scale synthesis of active pharmaceutical ingredients (APIs). The compound's stability under various reaction conditions makes it an ideal candidate for industrial processes where reproducibility and scalability are critical.

The future prospects of Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate are promising, with ongoing research exploring new applications and derivatives. Innovations in synthetic methodologies and drug discovery technologies continue to expand its utility. As our understanding of disease mechanisms evolves, so does the demand for sophisticated intermediates like this one. Methyl 2-bromomethyl-5-cyano-3-(trifluoromethoxy)benzoate is poised to remain a key player in the development of next-generation therapeutics.